Cas no 2168799-15-1 (3-amino-2-chloro-5-methylbenzene-1-sulfonyl fluoride)

• Product Name: 3-amino-2-chloro-5-methylbenzene-1-sulfonyl fluoride
• CAS No: 2168799-15-1
• MF: C₇H₇ClFNO₂S
• MW: 223.652383089066
• CID: 5883417
• PubChem ID: 165563230
• Update Time: 2024-01-01

3-amino-2-chloro-5-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-chloro-5-methylbenzene-1-sulfonyl fluoride
• 2168799-15-1
• EN300-1587342

• Inchi： 1S/C7H7ClFNO2S/c1-4-2-5(10)7(8)6(3-4)13(9,11)12/h2-3H,10H2,1H3
• InChI Key： JOONIVYZKMEAJB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C)C=C1S(=O)(=O)F)N

Computed Properties

• Exact Mass: 222.9870055g/mol
• Monoisotopic Mass: 222.9870055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų